Cas no 1272094-51-5 (5-Fluoro-2-(thiomorpholin-4-yl)benzonitrile)

• Product Name: 5-Fluoro-2-(thiomorpholin-4-yl)benzonitrile
• CAS No: 1272094-51-5
• MF: C₁₁H₁₁FN₂S
• MW: 222.281844377518
• CID: 5054520
• PubChem ID: 55249267
• Update Time: 2026-02-28

5-Fluoro-2-(thiomorpholin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-(thiomorpholin-4-yl)benzonitrile
• NE60722
• 5-fluoro-2-thiomorpholin-4-ylbenzonitrile
• Z1172220494
• 5-Fluoro-2-(thiomorpholin-4-yl)benzonitrile

• Inchi： 1S/C11H11FN2S/c12-10-1-2-11(9(7-10)8-13)14-3-5-15-6-4-14/h1-2,7H,3-6H2
• InChI Key： WLVIDNJWSAMTSW-UHFFFAOYSA-N
• SMILES： S1CCN(C2C=CC(=CC=2C#N)F)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 257
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3

Additional information on 5-Fluoro-2-(thiomorpholin-4-yl)benzonitrile

Introduction to 5-Fluoro-2-(thiomorpholin-4-yl)benzonitrile (CAS No. 1272094-51-5)

5-Fluoro-2-(thiomorpholin-4-yl)benzonitrile (CAS No. 1272094-51-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluoro-substituted benzene ring and a thiomorpholine moiety. These structural elements contribute to its potential therapeutic applications and make it an interesting target for further investigation.

The chemical structure of 5-Fluoro-2-(thiomorpholin-4-yl)benzonitrile consists of a benzene ring with a fluorine atom at the 5-position and a thiomorpholine ring attached at the 2-position through a nitrile group. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The thiomorpholine moiety, on the other hand, is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable component in drug design.

Recent studies have highlighted the potential of 5-Fluoro-2-(thiomorpholin-4-yl)benzonitrile in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory properties, 5-Fluoro-2-(thiomorpholin-4-yl)benzonitrile has also been investigated for its potential as an anticancer agent. Studies conducted by researchers at the National Cancer Institute have demonstrated that this compound can selectively inhibit the growth of cancer cells while sparing normal cells. The mechanism of action involves the disruption of cellular signaling pathways that are crucial for cancer cell survival and proliferation. Specifically, it has been shown to inhibit the activation of kinases such as AKT and ERK, which are often overactive in cancer cells.

The pharmacokinetic properties of 5-Fluoro-2-(thiomorpholin-4-yl)benzonitrile have also been extensively studied. Preclinical data indicate that this compound has favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Furthermore, it has been shown to exhibit low toxicity in animal models, suggesting that it may have a favorable safety profile in humans.

In terms of clinical development, 5-Fluoro-2-(thiomorpholin-4-yl)benzonitrile is currently in Phase II clinical trials for the treatment of inflammatory diseases and certain types of cancer. Early results from these trials have been promising, with patients showing significant improvements in disease symptoms and quality of life. However, further studies are needed to fully evaluate its efficacy and safety in larger patient populations.

The synthesis of 5-Fluoro-2-(thiomorpholin-4-yl)benzonitrile has been optimized to improve yield and purity, making it more accessible for research and development purposes. Various synthetic routes have been explored, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These methods have been refined to ensure high efficiency and scalability, which is crucial for large-scale production.

In conclusion, 5-Fluoro-2-(thiomorpholin-4-yl)benzonitrile (CAS No. 1272094-51-5) is a promising compound with diverse therapeutic applications. Its unique chemical structure confers valuable biological properties that make it an attractive target for further investigation in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.